Cas no 312299-26-6 (Benzenesulfonamide, 4-methoxy-N-(3,4,5-trimethoxyphenyl)-)

• Product Name: Benzenesulfonamide, 4-methoxy-N-(3,4,5-trimethoxyphenyl)-
• CAS No: 312299-26-6
• MF: C₁₆H₁₉NO₆S
• MW: 353.390163660049
• CID: 1446065
• Update Time: 2024-08-24

Benzenesulfonamide, 4-methoxy-N-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methoxy-N-(3,4,5-trimethoxyphenyl)-

• Inchi： 1S/C16H19NO6S/c1-20-12-5-7-13(8-6-12)24(18,19)17-11-9-14(21-2)16(23-4)15(10-11)22-3/h5-10,17H,1-4H3
• InChI Key： BNPVQSZDHHYQOC-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(OC)=C(OC)C(OC)=C2)(=O)=O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 353.09337
• Monoisotopic Mass: 353.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• Boiling Point: 485.2±55.0 °C(Predicted)
• PSA: 83.09
• pka: 7.79±0.10(Predicted)